Cas no 1104624-49-8 (2-amino-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2-amino-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1104624-49-8
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• MDL: MFCD02255858
• CID: 3057839
• PubChem ID: 19576806
• Update Time: 2025-04-21

2-amino-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)-propionicacid
• 2-amino-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)propanoic acid
• AKOS000304489
• 1104624-49-8
• STK352650
• CS-0298433
• 2-amino-3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)propanoicacid
• 3-(1-ethyl-3-methyl-1H-pyrazol-4-yl)alanine
• EN300-92742

• MDL： MFCD02255858
• Inchi： 1S/C9H15N3O2/c1-3-12-5-7(6(2)11-12)4-8(10)9(13)14/h5,8H,3-4,10H2,1-2H3,(H,13,14)
• InChI Key： DQAARDUVMMYDOO-UHFFFAOYSA-N
• SMILES： OC(C(CC1=CN(CC)N=C1C)N)=O

Computed Properties

• Exact Mass: 197.116426730Da
• Monoisotopic Mass: 197.116426730Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 81.1Ų